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Compound of Interest

Compound Name: N-Nitrosodiethylamine-d10

Cat. No.: B1436862 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for researchers, scientists, and drug development professionals working with N-
Nitrosodiethylamine-d10. Adherence to these guidelines is critical due to the potent

carcinogenic nature of this compound.

Chemical and Hazard Identification

N-Nitrosodiethylamine-d10 is the deuterated form of N-Nitrosodiethylamine (DEN), a potent

carcinogen belonging to the nitrosamine group.[1] It is classified by the International Agency for

Research on Cancer (IARC) as a Group 2A carcinogen, meaning it is probably carcinogenic to

humans.[2] The primary routes of exposure are inhalation, ingestion, and skin contact.[2] Acute

exposure can cause irritation to the skin and eyes, while chronic exposure may lead to cancer

of the liver, lungs, and gastrointestinal tract.[3]

Property Value

Chemical Formula C₄D₁₀N₂O

CAS Number 1219794-54-3

Appearance Yellow Liquid[2]

Boiling Point 177 °C (351 °F)[2]

Solubility Soluble in water[2]
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Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is mandatory when handling N-
Nitrosodiethylamine-d10. The following table summarizes the required PPE.

Protection Type Minimum Requirement
For Concentrated Solutions

or Spills

Hand Protection
Double-layered nitrile or latex

gloves.

Butyl rubber or SilverShield™

gloves.[4]

Eye Protection
Safety glasses with side

shields.

Chemical splash goggles or a

face shield.[5]

Body Protection
A back-closure lab coat or

gown.

A disposable, one-piece

protective suit with close-fitting

ankles and wrists.[6]

Respiratory Protection

Work within a certified

chemical fume hood or glove

box.

A NIOSH-approved N95

respirator or higher, with

organic vapor cartridges, is

necessary for procedures

outside of primary engineering

controls.[4][6] For spills, a

supplied-air respirator (SAR) or

self-contained breathing

apparatus (SCBA) is required.

[4]

Handling and Storage Protocols
All work with N-Nitrosodiethylamine-d10 must be conducted in a designated area to minimize

the risk of exposure and cross-contamination.

Engineering Controls:

All procedures, including weighing, preparing solutions, and animal dosing, must be

performed in a certified chemical fume hood or a glove box.[6]
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The ventilation system must be 100% exhausted and not recirculate air.[4]

Storage:

Store in a cool, well-ventilated area, away from light and incompatible materials such as

strong oxidizing agents.[5]

Containers must be tightly sealed and stored within a secondary, unbreakable container.[6]

Operational Workflow Diagram

The following diagram outlines the standard operational workflow for handling N-
Nitrosodiethylamine-d10, from preparation to disposal.
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Caption: Workflow for Handling N-Nitrosodiethylamine-d10.
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Spill and Emergency Procedures
Immediate and decisive action is required in the event of a spill or accidental exposure.

Spill Response:

Evacuate: Immediately alert others and evacuate the area.

Isolate: Secure the area and prevent entry.

Ventilate: Ensure the area is well-ventilated, preferably under a fume hood.

Protect: Don the appropriate PPE, including respiratory protection (SAR or SCBA for large

spills).[4]

Contain: Use an absorbent material such as vermiculite or sand to contain the spill. Avoid

using cellulose-based absorbents.[6]

Clean: Carefully collect the absorbed material and place it in a sealed, labeled hazardous

waste container.

Decontaminate: Clean the spill area with an appropriate decontaminating solution.

Exposure Response:

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and water for at least 15 minutes.[6]

Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, holding the

eyelids open.[6]

Inhalation: Move to fresh air immediately.[6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water.[4]

In all cases of exposure, seek immediate medical attention and provide the Safety Data Sheet

(SDS) to the medical personnel.[2]
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Disposal Plan
All waste generated from handling N-Nitrosodiethylamine-d10 is considered hazardous and

must be disposed of accordingly.

Waste Type Disposal Procedure

Unused Chemical
Must be disposed of as hazardous waste. The

EPA hazardous waste number is U174.[5]

Contaminated Labware (Gloves, wipes, pipette

tips)

Collect in a dedicated, sealed, and clearly

labeled hazardous waste container.[6]

Contaminated Sharps
Place in a puncture-resistant sharps container

that is clearly labeled as hazardous waste.

Liquid Waste
Collect in a sealed, properly labeled, and leak-

proof container. Do not pour down the drain.[3]

All waste containers must be clearly labeled with "HAZARDOUS WASTE" and the chemical

name.[6] Follow all local, state, and federal regulations for hazardous waste disposal.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling N-
Nitrosodiethylamine-d10]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1436862#personal-protective-equipment-for-
handling-n-nitrosodiethylamine-d10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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